6-cyclopropylpyridazine-3-carboxylic acid
Overview
Description
6-cyclopropylpyridazine-3-carboxylic acid (6-CPPCA) is an organic compound that has been studied for its potential applications in the fields of synthetic organic chemistry, medicinal chemistry, and biochemistry. 6-CPPCA has a cyclopropyl ring structure with a pyridazine moiety attached to the ring. This compound has been studied for its ability to act as a catalyst in the synthesis of various compounds, as well as for its potential biological activity.
Scientific Research Applications
6-cyclopropylpyridazine-3-carboxylic acid has been studied for its potential applications in the fields of synthetic organic chemistry and medicinal chemistry. In synthetic organic chemistry, 6-cyclopropylpyridazine-3-carboxylic acid has been used as a catalyst in the synthesis of various compounds, such as pyridazines, pyridines, and pyrimidines. In medicinal chemistry, 6-cyclopropylpyridazine-3-carboxylic acid has been studied for its potential biological activity. It has been shown to inhibit the growth of certain cancer cells in vitro and to have anti-inflammatory, antioxidant, and anti-tumor activities. In addition, 6-cyclopropylpyridazine-3-carboxylic acid has been studied as a potential drug candidate for the treatment of Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of 6-cyclopropylpyridazine-3-carboxylic acid is not yet fully understood. However, it is believed that 6-cyclopropylpyridazine-3-carboxylic acid may act as an inhibitor of certain enzymes involved in the synthesis of proteins and other cellular components. In addition, 6-cyclopropylpyridazine-3-carboxylic acid may also act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-cyclopropylpyridazine-3-carboxylic acid have been studied in a variety of cell types and organisms. In vitro studies have shown that 6-cyclopropylpyridazine-3-carboxylic acid can inhibit the growth of certain cancer cells and can have anti-inflammatory, antioxidant, and anti-tumor activities. In vivo studies have shown that 6-cyclopropylpyridazine-3-carboxylic acid can reduce inflammation and oxidative stress in animal models. In addition, 6-cyclopropylpyridazine-3-carboxylic acid has been shown to have neuroprotective effects in animal models of Alzheimer’s disease and Parkinson’s disease.
Advantages and Limitations for Lab Experiments
The use of 6-cyclopropylpyridazine-3-carboxylic acid in lab experiments has several advantages. It is easy to synthesize and is relatively stable in aqueous solutions. In addition, it is non-toxic and has low toxicity in animal models. However, there are also some limitations to the use of 6-cyclopropylpyridazine-3-carboxylic acid in lab experiments. For example, its solubility in aqueous solutions is limited and it is not soluble in organic solvents. In addition, it is not very stable in the presence of light or heat.
Future Directions
There are several potential future directions for the use of 6-cyclopropylpyridazine-3-carboxylic acid. It could be used as a potential therapeutic agent for the treatment of various diseases, such as Alzheimer's disease and Parkinson's disease. In addition, it could be used as a catalyst in the synthesis of various compounds, such as pyridazines, pyridines, and pyrimidines. Finally, it could be used as an antioxidant to scavenge free radicals and prevent oxidative damage to cells.
Synthesis Methods
The synthesis of 6-cyclopropylpyridazine-3-carboxylic acid has been studied extensively and there are several methods available. One of the most commonly used methods is the reaction of 6-chloropyridazine-3-carboxylic acid and ethyl bromocyclopropane. This method involves the condensation of 6-chloropyridazine-3-carboxylic acid and ethyl bromocyclopropane in the presence of an acid catalyst. The reaction results in the formation of 6-cyclopropylpyridazine-3-carboxylic acid and ethyl cyclopropylcarboxylate. Another method involves the reaction of 6-chloropyridazine-3-carboxylic acid and ethyl bromocyclopropane in the presence of a base catalyst, such as sodium hydroxide, and a solvent, such as dichloromethane. This method results in the formation of 6-cyclopropylpyridazine-3-carboxylic acid and ethyl bromocyclopropane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-cyclopropylpyridazine-3-carboxylic acid involves the cyclization of a suitable precursor molecule containing a cyclopropyl and pyridazine moiety. The carboxylic acid group can be introduced through a separate reaction step.", "Starting Materials": [ "Cyclopropylamine", "2,3-dichloropyridazine", "Sodium hydroxide", "Sodium bicarbonate", "Sodium chloride", "Sodium sulfate", "Hydrochloric acid", "Sodium hydroxide", "Sodium carbonate", "Carbon dioxide", "Methanol", "Ethyl acetate", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Preparation of 2-cyclopropylpyridazine", "Cyclopropylamine is reacted with 2,3-dichloropyridazine in the presence of sodium hydroxide to yield 2-cyclopropylpyridazine.", "Step 2: Cyclization of 2-cyclopropylpyridazine", "2-cyclopropylpyridazine is heated with sodium bicarbonate in methanol to yield 6-cyclopropylpyridazine.", "Step 3: Introduction of carboxylic acid group", "6-cyclopropylpyridazine is reacted with carbon dioxide in the presence of sodium hydroxide to yield 6-cyclopropylpyridazine-3-carboxylic acid.", "Step 4: Purification", "The crude product is purified by recrystallization from a suitable solvent such as ethyl acetate or diethyl ether." ] } | |
CAS RN |
2444578-01-0 |
Product Name |
6-cyclopropylpyridazine-3-carboxylic acid |
Molecular Formula |
C8H8N2O2 |
Molecular Weight |
164.2 |
Purity |
95 |
Origin of Product |
United States |
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